Cas no 1797957-48-2 (2-{[1-(4-methoxy-3-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile)

• Product Name: 2-{[1-(4-methoxy-3-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile
• CAS No: 1797957-48-2
• MF: C₁₉H₂₁N₃O₄S
• MW: 387.452743291855
• CID: 5407400
• Update Time: 2025-06-26

2-{[1-(4-methoxy-3-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[[1-[(4-Methoxy-3-methylphenyl)sulfonyl]-4-piperidinyl]oxy]-3-pyridinecarbonitrile
• 2-{[1-(4-methoxy-3-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile

• Inchi： 1S/C19H21N3O4S/c1-14-12-17(5-6-18(14)25-2)27(23,24)22-10-7-16(8-11-22)26-19-15(13-20)4-3-9-21-19/h3-6,9,12,16H,7-8,10-11H2,1-2H3
• InChI Key： QYWIGHJZDSXPEI-UHFFFAOYSA-N
• SMILES： C1(OC2CCN(S(C3=CC=C(OC)C(C)=C3)(=O)=O)CC2)=NC=CC=C1C#N

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 575.4±60.0 °C(Predicted)
• pka: 0.33±0.22(Predicted)

Additional information on 2-{[1-(4-methoxy-3-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile

Professional Introduction to Compound with CAS No. 1797957-48-2 and Product Name: 2-{[1-(4-methoxy-3-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile

The compound with the CAS number 1797957-48-2 and the product name 2-{[1-(4-methoxy-3-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of a pyridine-3-carbonitrile moiety combined with a piperidine scaffold linked through an oxygen atom to a 4-methoxy-3-methylbenzenesulfonyl group creates a unique chemical entity with multifaceted biological activities.

Recent research in the domain of heterocyclic compounds has highlighted the importance of such structural motifs in developing novel therapeutic agents. The pyridine core is widely recognized for its role in many bioactive molecules, while the carbonitrile group often contributes to enhanced binding affinity and metabolic stability. The piperidine ring, on the other hand, is frequently incorporated into drugs due to its ability to modulate pharmacokinetic properties and improve oral bioavailability. The specific combination of these structural elements in 2-{[1-(4-methoxy-3-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile suggests a potential for diverse pharmacological effects.

In particular, the 4-methoxy-3-methylbenzenesulfonyl substituent introduces a rigid aromatic ring system that can interact favorably with biological targets. This moiety has been explored in various contexts, including as a pharmacophore in kinase inhibitors and other enzyme-targeting molecules. The oxygen atom linking the piperidine and pyridine moieties allows for conformational flexibility while maintaining structural integrity, which is crucial for effective molecular recognition processes.

Current studies indicate that derivatives of this class of compounds exhibit promising activity against several therapeutic targets. For instance, modifications of the pyridine-3-carbonitrile group have been shown to enhance binding interactions with proteins involved in inflammatory pathways. Additionally, the piperidine scaffold has been utilized in the development of central nervous system (CNS) drugs, where its ability to cross the blood-brain barrier is particularly advantageous. The presence of the 4-methoxy-3-methylbenzenesulfonyl group further contributes to selectivity by influencing electronic properties and steric interactions.

The synthesis of this compound involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. Key steps include nucleophilic substitution reactions, condensation processes, and functional group interconversions. Each step must be meticulously optimized to ensure high yield and purity, which are critical for subsequent biological evaluation.

Biological profiling of 2-{[1-(4-methoxy-3-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile has revealed intriguing preliminary data. In vitro assays have demonstrated activity against enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and cardiovascular disorders. Furthermore, cellular studies suggest that this compound may modulate signaling pathways associated with cell proliferation and apoptosis.

The significance of this compound extends beyond its immediate biological activity. Its structural features make it a valuable scaffold for further derivatization, allowing chemists to explore new analogs with enhanced potency or selectivity. The integration of computational chemistry approaches, such as molecular docking and quantum mechanical calculations, has accelerated the design process by predicting binding modes and optimizing interactions with target proteins.

Future directions in research may focus on understanding the mechanistic basis of action for this compound. Elucidating how it interacts with biological targets at the atomic level will provide insights into its therapeutic potential and guide modifications for improved efficacy. Additionally, exploring its pharmacokinetic profile will be essential for assessing its suitability for clinical development.

The development of novel pharmaceuticals relies heavily on advancements in synthetic methodologies and an understanding of structure-activity relationships (SAR). Compounds like 2-{[1-(4-methoxy-3-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile exemplify how intricate molecular architectures can yield promising candidates for drug discovery. As research progresses, collaborations between synthetic chemists, biologists, and medicinal chemists will continue to drive innovation in this field.

In conclusion, the compound with CAS number 1797957-48-2, named 2-{[1-(4-methoxy-3-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile, represents a compelling example of modern pharmaceutical chemistry. Its unique structural features position it as a versatile tool for developing new therapeutic agents with potential applications across multiple disease areas. Ongoing research aims to fully exploit its biological potential while refining synthetic strategies for efficient production.